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Introduction

TRIPOLI-4®, a 3D continuous-energy Monte Carlo code, is a powerful tool for neutron and
photon transport simulations.[1][2][3] Its capabilities extend to multi-physics transient
simulations, which are crucial for understanding the dynamic behavior of nuclear systems
under various conditions. This is achieved by coupling TRIPOLI-4® with other physics codes,
such as the thermal-hydraulics subchannel code SUBCHANFLOW (SCF).[4][5][6] This coupling
allows for a high-fidelity analysis of reactivity-induced transients, providing valuable data for
reactor safety and design.

These application notes provide a detailed overview of performing multi-physics transient
simulations with TRIPOLI-4®, focusing on the well-established TMI-1 (Three Mile Island Unit 1)
mini-core benchmark. The protocols outlined below will guide researchers in setting up,
running, and analyzing these complex simulations.
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Core Capabilities of TRIPOLI-4® for Transient
Simulations

TRIPOLI-4® possesses several key features that enable multi-physics transient analysis:

 Kinetics Simulation Capabilities: The code includes specialized algorithms to handle non-
stationary transport problems, accounting for the different time scales of prompt neutrons
and delayed neutron precursors.[5]

o External Coupling Interface: A dedicated multi-physics interface allows for the exchange of
data with external solvers. This is typically managed by a "supervisor" program that
orchestrates the communication and data transfer between TRIPOLI-4® and the coupled
code.[4][5]

e Population Control and Variance Reduction: For transient simulations, specific techniques
are employed to manage the particle population and reduce statistical variance. These
include combing, forced decay, and branchless collisions.[6] An adaptive adjoint-based
population-control method has also been developed to improve the efficiency of long
transient simulations.

o Stochastic Temperature Interpolation: TRIPOLI-4® can handle materials at various
temperatures by using stochastic interpolation of cross-section data, which is essential for
thermal feedback effects.

Application Example: TMI-1 Mini-Core Transient
Benchmark

A widely used benchmark for validating multi-physics transient simulation capabilities is the 3x3
assembly mini-core based on the TMI-1 reactor.[4][6] This benchmark involves simulating
reactivity insertion scenarios by withdrawing control rods and observing the coupled neutronic
and thermal-hydraulic response of the reactor core.

Simulation Scenarios

Two primary reactivity excursion scenarios are typically simulated, initiated by the withdrawal of
control rods from a critical state:[4][6]
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e Scenario 1: Control rods are withdrawn by 30 cm.
e Scenario 2: Control rods are withdrawn by 40 cm.

The simulations are run for a total of 5 seconds, with data being collected at regular time
intervals (e.g., every 0.1 seconds).[4]

Quantitative Data Summary

The following tables summarize the key physical parameters obtained from TRIPOLI-
4®/SUBCHANFLOW coupled simulations for the TMI-1 mini-core benchmark. The data for
these tables has been digitized from the graphical results presented in "MULTI-PHYSICS
TRANSIENT SIMULATIONS WITH TRIPOLI-4®" by Faucher et al. (2021). As such, these
values are approximations and should be used for comparative purposes.

Table 1: Evolution of Total Power during Reactivity Insertion Transients

. Total Power (MW) - 30 cm Total Power (MW) - 40 cm
Time (s)

withdrawal withdrawal
0.0 0.0 0.0
0.5 1.0 25
1.0 3.5 8.0
15 3.0 6.0
2.0 25 4.5
2.5 2.2 3.8
3.0 2.0 35
3.5 1.8 3.2
4.0 1.7 3.0
4.5 1.6 2.8
5.0 15 2.7
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Table 2: Evolution of Average Fuel Temperature during Reactivity Insertion Transients

Average Fuel Temperature

Average Fuel Temperature

Time (s) (K) - 30 cm withdrawal (K) - 40 cm withdrawal
0.0 560 560
05 561 >62
1.0 564 568
15 565 570
2.0 565 570
25 565 569
3.0 564 >08
35 564 568
4.0 564 567
4.5 563 567
5.0 563 o567

Table 3: Evolution of Average Coolant Temperature during Reactivity Insertion Transients
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Average Coolant Average Coolant

Time (s) Temperature (K) - 30 cm Temperature (K) - 40 cm
withdrawal withdrawal

0.0 565 565

0.5 565.1 565.2

1.0 565.4 565.8

15 565.5 566.0

2.0 565.5 566.0

2.5 565.5 565.9

3.0 565.4 565.8

3.5 565.4 565.8

4.0 565.4 565.7

4.5 565.3 565.7

5.0 565.3 565.7

Table 4: Evolution of Average Coolant Density during Reactivity Insertion Transients
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Average Coolant Density (  Average Coolant Density (

Time (s) . -
kg/m 3) - 30 cm withdrawal kg/m 3) - 40 cm withdrawal

0.0 742 742

0.5 741.9 741.8

1.0 741.6 741.2

15 741.5 741.0

2.0 741.5 741.0

2.5 741.5 741.1

3.0 741.6 741.2

3.5 741.6 741.2

4.0 741.6 741.3

4.5 741.7 741.3

5.0 741.7 741.3

Experimental and Simulation Protocols
Geometry and Material Definition

The TMI-1 mini-core model consists of a 3x3 array of 15x15 fuel assemblies. The central
assembly contains 16 control rods. The geometry must be meticulously defined in the
TRIPOLI-4® input file, specifying the dimensions and material compositions of the fuel pins,
cladding, coolant channels, and control rods.

Initial State Calculation

Before initiating a transient simulation, a steady-state criticality calculation with thermal-
hydraulic feedback must be performed to establish the initial critical state of the reactor.[5] This
involves running TRIPOLI-4® coupled with SUBCHANFLOW until the power distribution,
temperatures, and coolant densities converge. The fission sources and thermal-hydraulic fields
from this converged state are then used as the starting point for the dynamic simulation.[5]
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Coupling Protocol: TRIPOLI-4® and SUBCHANFLOW

The coupling between TRIPOLI-4® and SUBCHANFLOW is managed by an external
supervisor program. The general workflow is as follows:

Data from TRIPOLI-4® to Supervisor: At the end of each time step, TRIPOLI-4® calculates
the power distribution in the reactor core and passes this information to the supervisor.

o Data from Supervisor to SUBCHANFLOW: The supervisor provides the power distribution to
SUBCHANFLOW.

e SUBCHANFLOW Calculation: SUBCHANFLOW solves the thermal-hydraulics equations to
determine the temperature distribution in the fuel and the temperature and density
distribution of the coolant.

o Data from SUBCHANFLOW to Supervisor: The updated thermal-hydraulic fields are sent
back to the supervisor.

o Data from Supervisor to TRIPOLI-4®: The supervisor updates the material temperatures and
densities in the TRIPOLI-4® input for the next time step. This feedback affects the neutron
cross-sections and, consequently, the neutronic behavior of the core.

This iterative process is repeated for the entire duration of the transient simulation.

TRIPOLI-4® Input Parameters for Transient Simulation

To perform a transient simulation, specific parameters need to be set in the TRIPOLI-4® input
file. These include:

o Time Discretization: The total simulation time and the duration of each time step (e.g., 5
seconds total time with 0.1-second increments).[4]

¢ Kinetics Parameters: Activation of the kinetics simulation mode.

o Population Control: Specification of population control techniques such as combing, forced
decay, and branchless collisions.[6]
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e Control Rod Movement: Definition of the control rod withdrawal speed and distance for the
specific transient scenario.
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Caption: Workflow of the external coupling between TRIPOLI-4 and SUBCHANFLOW.

Logical Flow of a Transient Simulation
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Caption: Logical diagram of a multi-physics transient simulation process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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